Cas no 98548-82-4 (2-Butenoic acid, 4-(dimethylamino)-)

2-Butenoic acid, 4-(dimethylamino)- structure
98548-82-4 structure
Product Name:2-Butenoic acid, 4-(dimethylamino)-
CAS No:98548-82-4
MF:C6H11NO2
MW:129.157041788101
CID:750570
PubChem ID:14805664
Update Time:2025-04-19

2-Butenoic acid, 4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(dimethylamino)-
    • (2E)-4-(Dimethylamino)but-2-enoic acid
    • (E)-4-(dimethylamino)-2-butenoic acid
    • 2-Butenoicacid,4-(dimethylamino)-,(E)-(9ci)
    • SCHEMBL255887
    • (E)-4-(dimethylamino)but-2-enoic acid
    • UNII-EYX5TY62KX
    • BCP09008
    • 4-(DIMETHYLAMINO)BUT-2-ENOICACID
    • F10370
    • 4-dimethylaminocrotonic acid
    • A884255
    • CS-0091680
    • 149586-32-3
    • trans-4-Dimethylaminocrotonic acid
    • 98548-82-4
    • 1130155-48-4
    • EYX5TY62KX
    • 4-(DIMETHYLAMINO)BUT-2-ENOIC ACID
    • EN300-321892
    • (2e)-4-(dimethylamino)-2-butenoic acid
    • AKOS011628195
    • MFCD08056379
    • (E)-4-Dimethylamino-but-2-enoic acid
    • ITGIYLMMAABTHC-ONEGZZNKSA-N
    • 2-Butenoic acid, 4-(dimethylamino)-, (E)-
    • 2-Butenoic acid, 4-(dimethylamino)-, (2E)-
    • 4-dimethylamino-but-2-enoic acid
    • Inchi: 1S/C6H11NO2/c1-7(2)5-3-4-6(8)9/h3-4H,5H2,1-2H3,(H,8,9)/b4-3+
    • InChI Key: ITGIYLMMAABTHC-ONEGZZNKSA-N
    • SMILES: OC(/C=C/CN(C)C)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54000
  • LogP: 0.18880

2-Butenoic acid, 4-(dimethylamino)- Security Information

  • HazardClass:IRRITANT

2-Butenoic acid, 4-(dimethylamino)- Pricemore >>

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